2-[3-(pyrazin-2-yl)-1H-1,2,4-triazol-5-yl]ethanamine

• Molecular Formula: C8H10N6
• Molecular Weight: 190.21 g/mol
• IUPAC Name: 2-(3-pyrazin-2-yl-1H-1,2,4-triazol-5-yl)ethanamine
• InChI: InChI=1S/C8H10N6/c9-2-1-7-12-8(14-13-7)6-5-10-3-4-11-6/h3-5H,1-2,9H2,(H,12,13,14)
• InChI Key: MLJKRDPJTLZJKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=N1)C2=NNC(=N2)CCN

Description

2-[3-(2-PYRAZINYL)-1H-1,2,4-TRIAZOL-5-YL]-1-ETHANAMINE is a heterocyclic compound that contains both pyrazine and triazole rings

Preparation Methods

The synthesis of 2-[3-(2-PYRAZINYL)-1H-1,2,4-TRIAZOL-5-YL]-1-ETHANAMINE typically involves the formation of the triazole ring followed by the introduction of the pyrazine moiety. One common method involves the cyclization of appropriate precursors under controlled conditions. Industrial production methods may involve multi-step synthesis with purification steps to ensure high yield and purity .

Chemical Reactions Analysis

2-[3-(2-PYRAZINYL)-1H-1,2,4-TRIAZOL-5-YL]-1-ETHANAMINE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the pyrazine ring. Common reagents and conditions used in these reactions include acids, bases, and solvents like ethanol or methanol.

Scientific Research Applications

2-[3-(2-PYRAZINYL)-1H-1,2,4-TRIAZOL-5-YL]-1-ETHANAMINE has several scientific research applications:

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored for its potential as a pharmaceutical intermediate.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-[3-(2-PYRAZINYL)-1H-1,2,4-TRIAZOL-5-YL]-1-ETHANAMINE involves its interaction with specific molecular targets. The pyrazine and triazole rings can interact with enzymes or receptors, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and are subjects of ongoing research .

Comparison with Similar Compounds

Similar compounds include other pyrazine and triazole derivatives. Compared to these compounds, 2-[3-(2-PYRAZINYL)-1H-1,2,4-TRIAZOL-5-YL]-1-ETHANAMINE is unique due to its specific ring structure and potential applications. Similar compounds include:

• 2-[3-(2-PYRAZINYL)-1,2,4-OXADIAZOL-5-YL]-1-ETHANAMINE
• 2-[3-(2-PYRAZINYL)-1,2,4-THIADIAZOL-5-YL]-1-ETHANAMINE .